Cas no 79390-67-3 (Butane, 1,3-dibromo-)

Butane, 1,3-dibromo- structure
Butane, 1,3-dibromo- structure
Product Name:Butane, 1,3-dibromo-
CAS No:79390-67-3
MF:C4H8Br2
MW:215.914319992065
CID:984670
Update Time:2024-03-05

Butane, 1,3-dibromo- Chemical and Physical Properties

Names and Identifiers

    • Butane, 1,3-dibromo-
    • Inchi: 1S/C4H8Br2/c1-4(6)2-3-5/h4H,2-3H2,1H3
    • InChI Key: XZNGUVQDFJHPLU-UHFFFAOYSA-N
    • SMILES: C(Br)CC(Br)C

Computed Properties

  • Exact Mass: 215.897229
  • Monoisotopic Mass: 213.899275
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 28.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
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